Cas no 2229193-91-1 (2-(4-chloro-3-nitrophenyl)methyloxirane)

• Product Name: 2-(4-chloro-3-nitrophenyl)methyloxirane
• CAS No: 2229193-91-1
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6207037
• PubChem ID: 161415844
• Update Time: 2025-06-13

2-(4-chloro-3-nitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)methyloxirane
• 2-[(4-chloro-3-nitrophenyl)methyl]oxirane
• EN300-1985080
• 2229193-91-1

• Inchi： 1S/C9H8ClNO3/c10-8-2-1-6(3-7-5-14-7)4-9(8)11(12)13/h1-2,4,7H,3,5H2
• InChI Key： VWBOOUPNFPQRQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC1CO1

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(4-chloro-3-nitrophenyl)methyloxirane

Recent Advances in the Study of 2-(4-chloro-3-nitrophenyl)methyloxirane (CAS: 2229193-91-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-chloro-3-nitrophenyl)methyloxirane (CAS: 2229193-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by a chloro-nitrophenyl moiety, has been the subject of several studies aimed at exploring its biological activity, synthetic utility, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(4-chloro-3-nitrophenyl)methyloxirane as a key intermediate in the production of biologically active molecules. Researchers have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further pharmacological evaluation. Notably, its reactivity as an epoxide has been exploited in the design of covalent inhibitors targeting specific enzymes involved in disease pathways, such as kinases and proteases. These findings underscore the compound's versatility as a building block in medicinal chemistry.

In addition to its synthetic applications, 2-(4-chloro-3-nitrophenyl)methyloxirane has demonstrated promising biological activity in preclinical models. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects against certain cancer cell lines, particularly those with mutations in the Ras signaling pathway. The study proposed a mechanism involving the covalent modification of cysteine residues in target proteins, leading to the disruption of oncogenic signaling. These results suggest potential applications in targeted cancer therapy, although further in vivo studies are required to validate these findings.

Another area of active research involves the use of 2-(4-chloro-3-nitrophenyl)methyloxirane as a probe for studying protein-ligand interactions. Its electrophilic nature allows it to serve as a chemical tool for mapping binding sites and identifying novel drug targets. Recent work has employed this compound in activity-based protein profiling (ABPP) experiments, leading to the discovery of previously uncharacterized enzymatic activities in disease-relevant pathways. Such approaches are expected to contribute to the identification of new therapeutic targets in complex diseases like neurodegeneration and inflammation.

Despite these advances, challenges remain in the development of 2-(4-chloro-3-nitrophenyl)methyloxirane-based therapeutics. Issues such as selectivity, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have begun to address these challenges by predicting the compound's interactions with biological targets and guiding the design of more selective derivatives. These in silico approaches, combined with experimental validation, are expected to accelerate the optimization process.

In conclusion, 2-(4-chloro-3-nitrophenyl)methyloxirane (CAS: 2229193-91-1) represents a promising scaffold in chemical biology and drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable tool for both synthetic chemistry and target identification. As research continues to elucidate its full potential, this compound may pave the way for novel therapeutic strategies in oncology and other disease areas. Future studies should focus on translating these findings into clinically relevant applications while addressing the current limitations through rational drug design.